Cas no 946250-37-9 (2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}acetamide
• CAS No: 946250-37-9
• MF: C₁₆H₁₄ClN₃O₂S
• MW: 347.819261074066
• CID: 6061655
• PubChem ID: 16933549
• Update Time: 2025-11-05

2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}acetamide
• Benzeneacetamide, 4-chloro-N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-
• 2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• F2397-0149
• 946250-37-9
• HMS3551B14
• 2-(4-chlorophenyl)-N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide
• AKOS005044378
• 2-(4-chlorophenyl)-N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• Inchi： 1S/C16H14ClN3O2S/c1-9-8-23-16-18-10(2)14(15(22)20(9)16)19-13(21)7-11-3-5-12(17)6-4-11/h3-6,8H,7H2,1-2H3,(H,19,21)
• InChI Key： VZNPURMICLRIKC-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C(=O)N3C(C)=CSC3=NC=2C)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 347.0495256g/mol
• Monoisotopic Mass: 347.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 10.11±0.40(Predicted)

Additional information on 2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}acetamide

Professional Introduction to Compound with CAS No. 946250-37-9 and Product Name: 2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}acetamide

The compound with the CAS number 946250-37-9 and the product name 2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential therapeutic applications. The presence of a chlorophenyl group and a complex thiazolo[3,2-b]pyrimidine core suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The thiazolo[3,2-b]pyrimidine scaffold, in particular, has been extensively studied for its ability to modulate various biological pathways. This scaffold is known for its structural versatility and functional diversity, which allows it to interact with a wide range of enzymes and receptors. The compound in question incorporates a 5-oxo moiety, which is often associated with bioactivity in pharmaceuticals. This functional group can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's binding affinity to biological targets.

The 4-chlorophenyl substituent in the molecule adds another layer of complexity. Chlorophenyl groups are frequently employed in drug design due to their ability to influence electronic properties and metabolic stability. The chlorine atom can act as a bioisostere for other halogenated aromatic compounds, which are known for their pharmacological activity. Additionally, the electron-withdrawing nature of chlorine can enhance the compound's binding interactions by modulating the electronic environment around key functional groups.

The acetamide moiety at the nitrogen position of the thiazolo[3,2-b]pyrimidine ring further contributes to the compound's pharmacological profile. Acetamides are well-known for their role as pharmacophores in various therapeutic agents. They can participate in hydrogen bonding interactions with biological targets, improving solubility and bioavailability. The specific arrangement of atoms in this compound's structure suggests potential interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases.

Recent studies have highlighted the importance of 3,7-dimethyl substitution in enhancing the bioactivity of thiazolo[3,2-b]pyrimidine derivatives. These methyl groups can stabilize the ring system and influence electronic distributions, thereby affecting binding affinity and metabolic stability. The presence of these substituents in the compound under discussion suggests that it may exhibit improved pharmacokinetic properties compared to analogs lacking such modifications.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic synthesis and purification methods are employed to achieve the desired product. The complexity of its structure necessitates rigorous quality control measures to ensure that impurities do not affect its pharmacological properties.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising effects on several key pathways relevant to human health. Its interaction with biological targets such as enzymes and receptors has been investigated using computational modeling and experimental techniques. These studies suggest that it may have therapeutic potential in areas such as cancer treatment and inflammation modulation.

The 5H-1,3thiazolo[3,2-b]pyrimidin-6-yl core is particularly noteworthy due to its ability to engage in multiple types of interactions within biological systems. This scaffold can form hydrogen bonds with polar residues on proteins and interact through hydrophobic effects with non-polar regions. Such dual interaction capabilities make it an attractive candidate for drug development.

Current research trends indicate that compounds with similar structures are being explored for their potential applications in treating various diseases. The integration of computational chemistry into drug discovery has accelerated the identification of novel candidates like this one. High-throughput screening (HTS) techniques combined with machine learning algorithms have enabled researchers to rapidly assess the bioactivity of large libraries of compounds.

The role of N-{...}acetamide functional groups in enhancing drug-like properties cannot be overstated. These groups contribute to solubility improvements while maintaining metabolic stability necessary for effective drug action. The specific positioning within this molecule ensures optimal interaction with target proteins without compromising overall structural integrity.

Future directions for research on this compound include further exploration of its mechanism of action and optimization for clinical use. Investigating its effects on specific disease models will provide valuable insights into its therapeutic potential. Additionally, 946250-37-9 will serve as a reference point for developing related derivatives with enhanced efficacy or reduced side effects.

In conclusion, 2-(4-chlorophenyl)-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}acetamide represents a significant advancement in pharmaceutical chemistry due to its complex heterocyclic structure and promising biological activity. Its unique combination of functional groups positions it as a valuable candidate for further research aimed at developing new therapeutic agents targeting critical disease pathways.